Cas no 2229362-84-7 (2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene
• CAS No: 2229362-84-7
• MF: C₉H₇BrCl₂
• MW: 265.961879968643
• CID: 5942324
• PubChem ID: 165643532
• Update Time: 2025-06-11

2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene
• 2229362-84-7
• EN300-1922143

• Inchi： 1S/C9H7BrCl2/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-4H,1,5H2
• InChI Key： JIJFSIVIKYOUSO-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C=CC=1Cl)Cl

Computed Properties

• Exact Mass: 263.91082g/mol
• Monoisotopic Mass: 263.91082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene

Recent Advances in the Study of 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene (CAS: 2229362-84-7)

The compound 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene (CAS: 2229362-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated aromatic structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of both bromine and chlorine substituents in its structure makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and reactivity of 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient, high-yield synthesis method for this compound, utilizing a palladium-catalyzed cross-coupling reaction. The study highlighted the compound's stability under various conditions, making it a reliable building block for further derivatization. Additionally, the research underscored the importance of optimizing reaction conditions to minimize byproducts and improve overall yield.

In the realm of pharmaceutical applications, preliminary investigations have explored the biological activity of derivatives synthesized from 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibited moderate inhibitory activity against specific kinase enzymes implicated in cancer progression. While these findings are preliminary, they suggest a potential avenue for the development of novel kinase inhibitors. Further structural optimization and in vitro testing are required to assess the therapeutic potential of these compounds.

Beyond its pharmaceutical applications, 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene has also been investigated for its utility in agrochemicals. Research conducted by a team at the University of Agricultural Sciences demonstrated that halogenated benzene derivatives, including this compound, could serve as precursors for the synthesis of herbicides with improved efficacy and environmental safety profiles. The study emphasized the need for rigorous environmental impact assessments to ensure sustainable use in agricultural settings.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene. Issues such as cost-effectiveness, scalability of synthetic methods, and potential toxicity must be addressed to facilitate its broader adoption in industrial and research settings. Future research directions may include the exploration of greener synthetic routes, detailed mechanistic studies of its biological activity, and the development of novel derivatives with enhanced properties.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-1,4-dichlorobenzene represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile structure and potential applications underscore the importance of continued investigation into its properties and derivatives. As research progresses, this molecule may pave the way for innovations in drug discovery, agrochemical development, and beyond.